Cas no 99584-10-8 (6-amino-3-methyl-1,3-benzoxazol-2-one)

• Product Name: 6-amino-3-methyl-1,3-benzoxazol-2-one
• CAS No: 99584-10-8
• MF: C₈H₈N₂O₂
• MW: 164.161321640015
• MDL: MFCD07801206
• CID: 1072377
• PubChem ID: 6486006
• Update Time: 2025-06-09

6-amino-3-methyl-1,3-benzoxazol-2-one Chemical and Physical Properties

Names and Identifiers

• 6-Amino-3-methylbenzo[d]oxazol-2(3H)-one
• 6-Amino-3-methyl-1,3-benzoxazol-2(3H)-one
• 6-Amino-3-methyl-3H-benzooxazol-2-one
• 6-amino-3-methyl-1,3-benzoxazol-2-one
• SYV
• 6-azanyl-3-methyl-1,3-benzoxazol-2-one
• 4,4-DICYANO-2,2-BIPYRIDINE
• 6-Amino-3-methyl-1,3-benzoxazol-2(3H)-one, 90%
• 99584-10-8
• FPNLXQSOWBNXCN-UHFFFAOYSA-N
• MFCD07801206
• DTXSID20424547
• CS-0257853
• HMS1703K01
• AKOS000113362
• CCG-344337
• E78696
• LS-08919
• SCHEMBL3045237
• Z802845692
• EN300-68306
• 6-amino-3-methyl-2,3-dihydro-1,3-benzoxazol-2-one
• DB-100480
• STL444734
• ALBB-026258
• 2(3H)-Benzoxazolone, 6-amino-3-methyl-

• MDL： MFCD07801206
• Inchi： 1S/C8H8N2O2/c1-10-6-3-2-5(9)4-7(6)12-8(10)11/h2-4H,9H2,1H3
• InChI Key： FPNLXQSOWBNXCN-UHFFFAOYSA-N
• SMILES： O1C(N(C)C2C=CC(=CC1=2)N)=O

Computed Properties

• Exact Mass: 164.05900
• Monoisotopic Mass: 164.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 55.6Ų

Experimental Properties

• PSA: 61.16000
• LogP: 1.29490

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazolones

Additional information on 6-amino-3-methyl-1,3-benzoxazol-2-one

Professional Introduction to 6-amino-3-methyl-1,3-benzoxazol-2-one (CAS No. 99584-10-8)

6-amino-3-methyl-1,3-benzoxazol-2-one, identified by the Chemical Abstracts Service Number (CAS No.) 99584-10-8, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the benzoxazole family, a class of molecules known for their diverse biological activities and potential therapeutic applications. The structural framework of 6-amino-3-methyl-1,3-benzoxazol-2-one incorporates both amino and methyl substituents, which contribute to its unique chemical properties and reactivity, making it a valuable scaffold for further derivatization and exploration.

The benzoxazole core is a privileged structure in drug discovery, often found in natural products and synthetic bioactive molecules. Its aromatic system provides stability, while the presence of nitrogen atoms allows for hydrogen bonding interactions with biological targets. The specific arrangement of functional groups in 6-amino-3-methyl-1,3-benzoxazol-2-one positions it as a promising candidate for modulating various biological pathways. Recent studies have highlighted its potential in inhibiting enzymes and receptors involved in inflammatory responses, making it a subject of interest for the development of novel therapeutic agents.

In the realm of medicinal chemistry, the synthesis of 6-amino-3-methyl-1,3-benzoxazol-2-one has been optimized through multiple routes to enhance yield and purity. One common approach involves the condensation of appropriately substituted phenols with carbonyl compounds under basic conditions, followed by cyclization and functional group modifications. The introduction of the amino group at the 6-position and the methyl group at the 3-position introduces additional handles for chemical manipulation, enabling the generation of libraries of analogs for high-throughput screening.

The pharmacological profile of 6-amino-3-methyl-1,3-benzoxazol-2-one has been extensively evaluated in preclinical studies. Researchers have demonstrated its ability to interact with targets such as kinases and transcription factors, which are pivotal in regulating cellular processes. Notably, derivatives of this compound have shown promise in preclinical models of inflammation and pain management. The amino group at position 6 allows for salt formation, enhancing solubility and bioavailability, while the methyl group at position 3 influences electronic distribution and binding affinity.

Recent advancements in computational chemistry have facilitated the rational design of novel derivatives of 6-amino-3-methyl-1,3-benzoxazol-2-one. Molecular docking studies have identified key interactions between this scaffold and biological targets, providing insights into its mechanism of action. These computational approaches have been complemented by experimental validation, where structural modifications have been made based on predictive models to improve potency and selectivity. Such integrative strategies are essential for optimizing lead compounds towards clinical development.

The versatility of 6-amino-3-methyl-1,3-benzoxazol-2-one as a pharmacophore has also been explored in antiviral and anticancer research. Its ability to disrupt protein-protein interactions or inhibit metabolic pathways makes it a suitable candidate for targeting diseases with complex pathophysiology. For instance, studies have shown that certain analogs can interfere with viral replication by inhibiting essential enzymes or modulating host immune responses. Similarly, in oncology research, derivatives have demonstrated efficacy in inducing apoptosis or inhibiting tumor growth in vitro and in vivo.

The synthesis and characterization of 6-amino-3-methyl-1,3-benzoxazol-2-one (CAS No. 99584-10-8) have been documented in several peer-reviewed journals, underscoring its significance in academic and industrial research. Researchers have employed advanced spectroscopic techniques such as NMR spectroscopy (¹H NMR and ¹³C NMR) along with mass spectrometry (LCMS) to confirm structural integrity. These analytical methods are crucial for ensuring the purity and identity of intermediates and final products before they are subjected to biological evaluation.

The future prospects for 6-amino-3-methyl-1,3-benzoxazol-2-one are promising, with ongoing research focusing on expanding its therapeutic applications. Novel synthetic methodologies are being developed to streamline production processes while maintaining high enantiomeric purity if applicable. Additionally, collaborations between academia and industry are fostering innovation by combining experimental expertise with computational modeling to accelerate drug discovery efforts.

In conclusion,6-amino-3-methyl-1,3-benzoxazol-2-one represents a compelling scaffold with significant potential in pharmaceutical development. Its unique structural features enable diverse functionalization strategies, making it an attractive candidate for addressing unmet medical needs across multiple therapeutic areas. As research continues to uncover new biological activities associated with this compound,99584-10-8 is poised to play a pivotal role in shaping future drug discovery initiatives.